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Compound of Interest

Compound Name: Ethyl 3-oxohexanoate

Cat. No.: B043111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-oxohexanoate, a versatile

chemical intermediate with significant applications in organic synthesis, particularly in the

pharmaceutical and flavor industries. This document details its nomenclature and synonyms,

summarizes its key physicochemical properties, and provides a detailed experimental protocol

for its synthesis.

Nomenclature and Synonyms
Ethyl 3-oxohexanoate is known by several names across different nomenclature systems and

databases. A clear understanding of these synonyms is crucial for effective literature searches

and chemical sourcing.
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Nomenclature/Identifier Type Value

IUPAC Name ethyl 3-oxohexanoate[1][2][3]

Common Synonyms Ethyl butyrylacetate[2][4][5][6][7]

3-Oxohexanoic acid ethyl ester[4][5][7][8]

Ethyl 3-ketohexanoate[5][7]

Ethyl butyroacetate[1][2]

3-Ketohexanoic acid ethyl ester[5]

Ethyl alpha-butyrylacetate[1][8]

CAS Registry Number 3249-68-1[1][2][4][5][7][8][9][10]

Molecular Formula C₈H₁₄O₃[2][4][5][7][10]

Molecular Weight 158.19 g/mol [10]

EINECS Number 221-835-9[8][9][10]

FEMA Number 3683[1][9]

Beilstein Registry Number 507689[9]

PubChem CID 238498[1][5]

ChEBI ID CHEBI:18119[1]

InChI Key KQWWVLVLVYYYDT-UHFFFAOYSA-N[2]

Physicochemical Properties
The physical and chemical properties of Ethyl 3-oxohexanoate are essential for its handling,

storage, and application in various chemical reactions.
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Property Value

Appearance Colorless to light yellow liquid[5]

Boiling Point 104 °C at 22 mmHg[9][10] 95 °C at 15 mmHg[5]

Melting Point -44 °C[5][8][10]

Density 0.989 g/mL at 25 °C ~1 g/mL[10]

Refractive Index (n20/D) 1.427

Flash Point 90 °C (194 °F) - closed cup

Solubility Slightly soluble in water.[8]

Role in Synthesis
Ethyl 3-oxohexanoate is a valuable building block in organic synthesis. Its β-ketoester

functionality allows for a variety of chemical transformations, making it a key intermediate in the

production of more complex molecules, including pharmaceuticals and agrochemicals.[5] It is

particularly useful in reactions such as the Dieckmann condensation for the formation of cyclic

β-keto esters, which are important precursors in the synthesis of natural products and

biologically active molecules.[11]

Experimental Protocol: Synthesis of Ethyl 3-
oxohexanoate
The following protocol describes a common method for the synthesis of Ethyl 3-
oxohexanoate.[12]

Materials:

2,2-dimethyl-4,6-dioxo-1,3-dioxane (Meldrum's acid)

Dichloromethane (CH₂Cl₂)

Pyridine

Butyryl chloride
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Dilute hydrochloric acid (HCl)

Magnesium sulfate (MgSO₄)

Ethanol (EtOH)

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 176 g of 2,2-dimethyl-4,6-dioxo-1,3-

dioxane (Meldrum's acid) in 550 ml of dichloromethane.

Addition of Pyridine: Add 188 ml of pyridine to the solution.

Cooling: Cool the mixture to 5°C using an ice-water bath.

Addition of Butyryl Chloride: Slowly add 133 ml of butyryl chloride to the cooled mixture

dropwise.

Reaction: Once the addition is complete, allow the mixture to stir at room temperature for

three hours.

Work-up:

Wash the solution with a dilute solution of hydrochloric acid.

Dry the organic layer over magnesium sulfate.

Evaporate the solvent under reduced pressure to yield an oil.

Ethanolysis:

Dissolve the resulting oil in 700 ml of ethanol.

Reflux the mixture for six hours.

Purification:

Evaporate the ethanol under vacuum.
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Distill the residue to obtain pure ethyl 3-oxohexanoate.

Yield: This procedure is reported to yield 145.4 g of ethyl 3-oxohexanoate as an oil.[12]

Visualizing the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Ethyl 3-oxohexanoate as

described in the experimental protocol.
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Workflow for the Synthesis of Ethyl 3-oxohexanoate

Acylation of Meldrum's Acid

Work-up

Ethanolysis

Purification

Dissolve Meldrum's acid
in Dichloromethane

Add Pyridine

Cool to 5°C

Add Butyryl chloride
dropwise

Stir at room temperature
for 3 hours

Wash with dilute HCl

Dry over MgSO4

Evaporate solvent

Dissolve oil in Ethanol

Reflux for 6 hours

Evaporate Ethanol

Distill the residue

Ethyl 3-oxohexanoate
(Final Product)

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of Ethyl 3-oxohexanoate.
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This guide provides foundational technical information for professionals working with Ethyl 3-
oxohexanoate. For specific applications, further research into reaction optimization and safety

protocols is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043111?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

